2-Amino-3-fluoropropan-1-ol

• IUPAC Name: 2-amino-3-fluoropropan-1-ol
• InChI: InChI=1S/C3H8FNO/c4-1-3(5)2-6/h3,6H,1-2,5H2
• InChI Key: GEJAIMZWZDAYCL-UHFFFAOYSA-N
• Canonical SMILES: C(C(CF)N)O
• Molecular Formula: C3H8FNO
• Molecular Weight: 93.10 g/mol

Description

2-Amino-3-fluoropropan-1-ol, also known as AFPO, is a fluorinated amino alcohol that has gained significant attention in the field of chemical research due to its unique properties. The compound is a chiral molecule that can exist in two enantiomeric forms, making it an attractive target for synthesis and study. In

Mechanism of Action

2-Amino-3-fluoropropan-1-ol is a small molecule that can interact with various enzymes and proteins, leading to changes in their activity. The compound's mechanism of action is not fully understood, but it is believed to involve the formation of hydrogen bonds and other interactions with active sites. 2-Amino-3-fluoropropan-1-ol has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
2-Amino-3-fluoropropan-1-ol has been shown to have various biochemical and physiological effects, including its ability to inhibit the activity of cholinesterases, which are enzymes involved in the breakdown of acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have various effects on the body, including improved cognitive function. 2-Amino-3-fluoropropan-1-ol has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-Amino-3-fluoropropan-1-ol has several advantages for use in lab experiments, including its high purity, good yields, and chiral nature. However, the compound's high reactivity can also pose a challenge in some experiments, requiring careful handling and storage. Additionally, 2-Amino-3-fluoropropan-1-ol's mechanism of action is not fully understood, which can limit its use in some applications.

Future Directions

For research could include further studies on the compound's mechanism of action, as well as its potential use in the treatment of neurological and inflammatory diseases. Additionally, 2-Amino-3-fluoropropan-1-ol could be used as a chiral building block for the synthesis of new pharmaceuticals and agrochemicals, leading to the development of more effective and safer compounds.

Synthesis Methods

The synthesis of 2-Amino-3-fluoropropan-1-ol can be achieved through various routes, including the reaction of 3-fluoropropanal with hydroxylamine, followed by reduction with sodium borohydride. Alternatively, 2-Amino-3-fluoropropan-1-ol can be synthesized through the reaction of 2-amino-3-bromo-propan-1-ol with potassium fluoride in dimethylformamide. Both methods result in the formation of 2-Amino-3-fluoropropan-1-ol with good yields and high purity.

Scientific Research Applications

2-Amino-3-fluoropropan-1-ol has been studied extensively for its potential use as a chiral building block in the synthesis of pharmaceuticals and agrochemicals. The compound's chiral nature allows for the creation of enantiopure compounds, which are often more effective and have fewer side effects than their racemic counterparts. 2-Amino-3-fluoropropan-1-ol has also been used in the synthesis of chiral ligands for asymmetric catalysis, which is an essential tool in the production of enantiopure compounds.